Cas no 1612-71-1 (2-isocyanato-2-methylbutane)

2-Isocyanato-2-methylbutane is a monoisocyanate compound characterized by its reactive isocyanate functional group attached to a branched alkyl chain. This structure imparts favorable reactivity in polyurethane and polyurea synthesis, offering efficient crosslinking capabilities. Its branched configuration enhances steric hindrance, which can influence reaction kinetics and polymer properties. The compound is commonly utilized in specialty coatings, adhesives, and elastomers where controlled reactivity and tailored mechanical performance are required. Its volatility and purity make it suitable for precise formulations. Proper handling is essential due to its moisture sensitivity and potential health hazards, requiring storage under anhydrous conditions and appropriate safety measures during use.
2-isocyanato-2-methylbutane structure
2-isocyanato-2-methylbutane structure
Product Name:2-isocyanato-2-methylbutane
CAS No:1612-71-1
MF:C6H11NO
MW:113.157641649246
MDL:MFCD16844774
CID:2780353
PubChem ID:14801433
Update Time:2025-10-28

2-isocyanato-2-methylbutane Chemical and Physical Properties

Names and Identifiers

    • 2-isocyanato-2-methylbutane
    • DTXSID90564202
    • AB71532
    • Butane, 2-isocyanato-2-methyl-
    • t-pentyl isocyanate
    • SCHEMBL539979
    • AKOS011974424
    • XTCXPTOMXXOPLA-UHFFFAOYSA-N
    • G38978
    • EN300-249189
    • 2-isocyanato-2-methyl-butane
    • 1612-71-1
    • MDL: MFCD16844774
    • Inchi: 1S/C6H11NO/c1-4-6(2,3)7-5-8/h4H2,1-3H3
    • InChI Key: XTCXPTOMXXOPLA-UHFFFAOYSA-N
    • SMILES: O=C=NC(C)(C)CC

Computed Properties

  • Exact Mass: 113.084063974Da
  • Monoisotopic Mass: 113.084063974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.4Ų

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Additional information on 2-isocyanato-2-methylbutane

Comprehensive Overview of 2-Isocyanato-2-methylbutane (CAS No. 1612-71-1): Properties, Applications, and Industry Trends

2-Isocyanato-2-methylbutane (CAS No. 1612-71-1) is a specialized organic compound belonging to the isocyanate family. With the molecular formula C6H11NO, this compound is widely recognized for its reactivity and versatility in industrial applications. The 2-methylbutane backbone combined with an isocyanate functional group makes it a valuable intermediate in polymer synthesis and surface coatings. Its unique structure contributes to properties like adhesion enhancement and chemical resistance, aligning with modern demands for high-performance materials.

In recent years, the demand for 2-isocyanato-2-methylbutane has surged due to its role in polyurethane production, a sector experiencing rapid growth driven by sustainability trends. Researchers and manufacturers are increasingly exploring bio-based alternatives to traditional isocyanates, placing compounds like 1612-71-1 under scrutiny for potential modifications. Environmental regulations and green chemistry initiatives have also spurred innovation in safer handling protocols and reduced-emission formulations, making this compound a focal point in industrial R&D.

From a technical perspective, CAS 1612-71-1 exhibits a balance of reactivity and stability, ideal for controlled polymerization processes. Its low volatility compared to shorter-chain isocyanates enhances workplace safety, addressing common concerns in chemical manufacturing. Analytical techniques such as FTIR spectroscopy and HPLC are routinely employed to monitor purity, as even trace impurities can affect downstream product performance. These quality control measures are critical for industries like automotive coatings and flexible foams, where consistency is paramount.

The compound's applications extend to adhesive formulations, where its ability to form strong cross-linked networks improves bond durability under extreme conditions. This has garnered attention in aerospace and wind energy sectors, where material reliability is non-negotiable. Additionally, 2-methylbutane isocyanate derivatives are being tested in medical device coatings, leveraging their biocompatibility and resistance to sterilization processes.

Market analysts highlight Asia-Pacific as the fastest-growing region for isocyanate derivatives, fueled by infrastructure development and EV battery component demand. However, supply chain challenges and raw material fluctuations remain key discussion points among stakeholders. As industries prioritize circular economy models, recycling technologies for polyurethane waste containing 1612-71-1 residues are gaining traction, creating new research avenues.

For laboratories handling 2-isocyanato-2-methylbutane, proper storage in anhydrous conditions and nitrogen atmospheres is essential to prevent moisture-induced degradation. Recent patent literature reveals advancements in stabilization additives that extend shelf life while maintaining reactivity profiles. Such innovations address frequent queries about long-term storage solutions for sensitive isocyanates.

In academic circles, computational chemistry studies on CAS 1612-71-1 are elucidating reaction mechanisms at molecular levels, aiding the design of more efficient catalysts. These findings intersect with machine learning applications in chemical process optimization, a trending topic in Industry 4.0 discussions. The compound's behavior in multicomponent reactions is also being explored for pharmaceutical intermediates, demonstrating its cross-industry relevance.

Looking ahead, the evolution of 2-isocyanato-2-methylbutane applications will likely be shaped by regulatory pressures and material science breakthroughs. With increasing digitalization, predictive modeling of its properties could revolutionize formulation workflows. As sustainability benchmarks tighten, the industry's ability to adapt 1612-71-1 chemistry to low-carbon processes will determine its long-term viability in competitive markets.

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